Cas no 70965-23-0 (methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate)
70965-23-0 structure
Product Name:methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate
CAS No:70965-23-0
MF:C5H6N4O4
MW:186.1255402565
MDL:MFCD01027023
CID:578325
PubChem ID:331111
Update Time:2025-04-19
methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate
- 1H-1,2,4-Triazole-1-aceticacid, 3-nitro-, methyl ester
- 3-?nitro-1H-?1,?2,?4-?Triazole-?1-?acetic acid? methyl ester
- METHYL (3-NITRO-1H-1,2,4-TRIAZOL-1-YL)ACETATE
- methyl 2-(3-nitro-1,2,4-triazol-1-yl)acetate
- (3-Nitro-[1,2,4]triazol-1-yl)-acetic acid methyl ester
- AC1L78BQ
- AG-G-77593
- CTK5D3255
- methyl 2-(3-nitro-1,2,4-triazolyl)acetate
- NSC321250
- FT-0679216
- LS-02253
- EN300-204308
- CCG-198431
- DTXSID60317868
- NSC-321250
- Methyl2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate
- 70965-23-0
- Methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate #
- 1H-1,2,4-Triazole-1-aceticacid,3-nitro-,methyl ester
- AKOS000265066
- Z600614834
- A866516
- XBISXCYXLGZZFH-UHFFFAOYSA-N
- CS-0239011
- MFCD01027023
- ALBB-006423
- DA-25529
- G58150
- STK326047
- methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate
-
- MDL： MFCD01027023
- Inchi： 1S/C5H6N4O4/c1-13-4(10)2-8-3-6-5(7-8)9(11)12/h3H,2H2,1H3
- InChI Key： XBISXCYXLGZZFH-UHFFFAOYSA-N
- SMILES： O(C)C(CN1C=NC([N+](=O)[O-])=N1)=O
Computed Properties
- Exact Mass: 186.03898
- Monoisotopic Mass: 186.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 103A^2
Experimental Properties
- Density: 1.64
- Boiling Point: 394.9°C at 760 mmHg
- Flash Point: 192.6°C
- Refractive Index: 1.641
- PSA: 100.15
- LogP: -0.11750
methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037601-1g |
Methyl 2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 95% | 1g |
$434.66 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 037745-500mg |
Methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 500mg |
4096.0CNY | 2021-07-10 | ||
| TRC | B498638-10mg |
methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498638-50mg |
methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B498638-100mg |
methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 100mg |
$ 250.00 | 2022-06-07 | ||
| abcr | AB405998-500 mg |
Methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 500MG |
€313.80 | 2023-01-15 | ||
| abcr | AB405998-1 g |
Methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 1g |
€406.00 | 2023-04-25 | ||
| abcr | AB405998-5 g |
Methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 5g |
€1074.00 | 2023-04-25 | ||
| Chemenu | CM277567-1g |
Methyl 2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 95% | 1g |
$736 | 2024-07-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 037745-500mg |
Methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate |
70965-23-0 | 500mg |
4096CNY | 2021-05-07 |
methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
70965-23-0 (methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate) Related Products
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